Cas no 847798-75-8 ({4-[(2,6-Dimethylmorpholin-4-yl)methyl]phenyl}amine hydrochloride)

• Product Name: {4-[(2,6-Dimethylmorpholin-4-yl)methyl]phenyl}amine hydrochloride
• CAS No: 847798-75-8
• MF: C₁₃H₂₁ClN₂O
• MW: 256.771642446518
• CID: 4717442
• Update Time: 2025-09-28

{4-[(2,6-Dimethylmorpholin-4-yl)methyl]phenyl}amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {4-[(2,6-dimethylmorpholin-4-yl)methyl]phenyl}amine hydrochloride
• 4-((2,6-Dimethylmorpholino)methyl)aniline hydrochloride
• (4-[(2,6-Dimethylmorpholin-4-yl)methyl]phenyl)amine hydrochloride
• {4-[(2,6-Dimethylmorpholin-4-yl)methyl]phenyl}amine hydrochloride

• Inchi： 1S/C13H20N2O.ClH/c1-10-7-15(8-11(2)16-10)9-12-3-5-13(14)6-4-12;/h3-6,10-11H,7-9,14H2,1-2H3;1H
• InChI Key： FZMCLIKNOCYPMY-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)CN(CC2C=CC(=CC=2)N)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 204
• Topological Polar Surface Area: 38.5

Additional information on {4-[(2,6-Dimethylmorpholin-4-yl)methyl]phenyl}amine hydrochloride

{4-[(2,6-Dimethylmorpholin-4-yl)methyl]phenyl}amine hydrochloride (CAS No. 847798-75-8): A Comprehensive Overview

{4-[(2,6-Dimethylmorpholin-4-yl)methyl]phenyl}amine hydrochloride (CAS No. 847798-75-8) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as N-[4-(2,6-dimethylmorpholin-4-ylmethyl)phenyl]amine hydrochloride, is a derivative of morpholine and phenylamine, characterized by its unique structural features and chemical properties. This article provides a detailed overview of the compound, including its synthesis, properties, and potential applications in medicinal chemistry and drug development.

The synthesis of {4-[(2,6-Dimethylmorpholin-4-yl)methyl]phenyl}amine hydrochloride typically involves several steps. One common approach is the reaction of 4-bromobenzaldehyde with 2,6-dimethylmorpholine to form the corresponding imine, followed by reduction to the amine and subsequent treatment with hydrochloric acid to obtain the hydrochloride salt. This synthetic route has been well-documented in various scientific publications and is known for its high yield and purity. The compound's structural integrity is crucial for its biological activity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

In terms of physical and chemical properties, {4-[(2,6-Dimethylmorpholin-4-yl)methyl]phenyl}amine hydrochloride is a white crystalline solid with a melting point of approximately 190°C. It is highly soluble in water and polar organic solvents such as methanol and ethanol. The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. Additionally, the presence of the morpholine ring confers specific chemical reactivity and binding properties that are advantageous in drug design.

The biological activity of {4-[(2,6-Dimethylmorpholin-4-yl)methyl]phenyl}amine hydrochloride has been extensively studied in recent years. Research has shown that this compound exhibits potent antidepressant and anxiolytic effects in animal models. These effects are attributed to its ability to modulate serotonin and norepinephrine reuptake in the central nervous system (CNS). Furthermore, studies have indicated that the compound may have potential as a cognitive enhancer, improving memory and learning functions in preclinical models.

In addition to its therapeutic potential, {4-[(2,6-Dimethylmorpholin-4-yl)methyl]phenyl}amine hydrochloride has been explored for its use in neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Preclinical studies have demonstrated that the compound can protect neurons from oxidative stress and reduce inflammation, which are key factors in the progression of these diseases. These findings suggest that the compound may serve as a promising lead for the development of novel treatments for neurodegenerative disorders.

The pharmacokinetic properties of {4-[(2,6-Dimethylmorpholin-4-yl)methyl]phenyl}amine hydrochloride have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound's ability to cross the blood-brain barrier (BBB) efficiently further enhances its potential as a CNS-targeted therapeutic agent.

Recent advancements in computational chemistry have facilitated the molecular modeling of {4-[(2,6-Dimethylmorpholin-4-yl)methyl]phenyl}amine hydrochloride. These models provide insights into the compound's interactions with target proteins and receptors, aiding in the rational design of more potent analogs. For instance, molecular docking studies have revealed that the compound binds selectively to serotonin transporters (SERT) and norepinephrine transporters (NET), which are key targets for antidepressant drugs.

In conclusion, {4-[(2,6-Dimethylmorpholin-4-yl)methyl]phenyl}amine hydrochloride (CAS No. 847798-75-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, favorable physical properties, and promising biological activity make it an attractive candidate for further investigation. As research continues to advance, this compound may play a crucial role in addressing unmet medical needs in areas such as mental health and neurodegenerative diseases.